Cas no 63455-19-6 (6-Hydroxybenzo[a]pyrene)

• Product Name: 6-Hydroxybenzo[a]pyrene
• CAS No: 63455-19-6
• MF: C₂₀H₁₂O
• MW: 268.308685302734
• CID: 2716660
• PubChem ID: 36636
• Update Time: 2025-04-21

6-Hydroxybenzo[a]pyrene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3798629
• Benzo(a)pyrenol
• BRN 1982121
• BENZO(PQR)TETRAPHEN-6-OL
• DTXSID20943203
• 63455-19-6
• NSC 30998
• 33953-73-0
• DTXSID30955534
• NSC30998
• 5-Hydroxy-3,4-benzopyrene
• benzo[pqr]tetraphen-6-ol
• (Benzo[pqr]tetraphen-6-yl)oxidanyl
• AKOS015906069
• Q27116091
• 6-Hydroxybenzo(a)pyrene
• CHEBI:34470
• Benzo[a]pyren-6-ol
• NSC-30998
• I68U5515CI
• HYDROXYBENZO(A)PYRENE, 6-
• BENZO(a)PYREN-6-OL
• 6-Hydroxy benzo[a]pyrene
• CHEMBL1908052
• benzo[b]pyren-6-ol
• 6-Hydroxybenzo[a]pyrene
• Benzo(a)pyrene, 6-hydroxy-
• UNII-I68U5515CI
• BIDD:ER0458
• CCRIS 1072

• Inchi： 1S/C20H12O/c21-20-16-7-2-1-6-14(16)15-10-8-12-4-3-5-13-9-11-17(20)19(15)18(12)13/h1-11,21H
• InChI Key： MGTMTTGZMPDIQS-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C2=CC=C3C=CC=C4C=CC=1C2=C34

Computed Properties

• Exact Mass: 268.088815002Da
• Monoisotopic Mass: 268.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2Ų